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Compound of Interest

Compound Name: Sodium trimethylacetate hydrate

Cat. No.: B116614 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Sodium pivalate, the sodium salt of pivalic acid (also known as 2,2-dimethylpropanoic acid), is

a chemical compound of increasing interest in various scientific fields. In its hydrated form, it

finds applications as a reagent in organic synthesis, notably as a base or additive in cross-

coupling reactions, and as a buffering agent in pharmaceutical formulations.[1][2][3] A thorough

understanding of its physical properties is crucial for its effective application and for the

development of robust and reproducible experimental protocols.

This technical guide provides a comprehensive overview of the known physical properties of

sodium pivalate hydrate. It includes quantitative data presented in a structured format, detailed

experimental protocols for the determination of key physical characteristics, and visualizations

of its synthesis and applications.

Core Physical Properties
The physical characteristics of sodium pivalate hydrate are summarized below. It is important to

note that the degree of hydration (the 'x' in the molecular formula) can influence these

properties. The monohydrate is a common form.
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Property Value Notes

Molecular Formula C₅H₉NaO₂·xH₂O

The anhydrous form is

C₅H₉NaO₂.[4] A common

hydrated form is the

monohydrate, C₅H₁₁NaO₃.[2]

[5]

Molecular Weight 124.11 g/mol (Anhydrous)[6]

For the monohydrate (x=1), the

molecular weight is

approximately 142.13 g/mol .

[7]

Appearance

White to almost white

crystalline powder or solid.[3]

[8]

May also appear as colorless

crystals.[3]

Melting Point 315 °C (Anhydrous)[4][9]

A specific melting point for the

hydrate is not readily available

in the cited literature. A safety

data sheet for the hydrate

states "No data available".[10]

Boiling Point
100-102 °C at 10 Torr

(Anhydrous)[4][9]

This is likely a decomposition

temperature under vacuum

rather than a true boiling point

for the salt. A safety data sheet

for the hydrate states "No data

available".[10]

Solubility

Soluble in water.[2][8] Soluble

in some organic solvents like

alcohols and ethers.[8]

A predicted water solubility for

the anhydrous form is 4.21

mg/mL.

Hygroscopic Nature

Known to be hygroscopic,

meaning it can absorb

moisture from the atmosphere.

[2]
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Experimental Protocols
Detailed methodologies for the synthesis of sodium pivalate and the determination of its key

physical properties are provided below.

Synthesis of Sodium Pivalate
A common method for the preparation of sodium pivalate is through the neutralization of pivalic

acid with a sodium base.[8]

Procedure:

In a suitable reaction vessel, dissolve pivalic acid in methanol.

Add one equivalent of sodium hydroxide, also dissolved in methanol, to the pivalic acid

solution while stirring.

The reaction mixture is then refluxed for a period of 3 hours.[11]

Upon cooling, the sodium pivalate will precipitate out of the solution.

The resulting solid is collected by filtration and washed with a mixture of diethyl ether and

methanol (e.g., 99:1 v/v) to remove any unreacted starting materials or impurities.[11]

The purified sodium pivalate is then dried under vacuum to remove residual solvents.[11]

Determination of Water of Hydration
The number of water molecules per formula unit of sodium pivalate can be determined

gravimetrically.

Procedure:

Accurately weigh a clean, dry crucible with its lid.

Add a known mass of the sodium pivalate hydrate sample to the crucible and record the total

mass.

Place the crucible on a clay triangle supported by a ring stand.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.chembk.com/en/chem/SODIUM%20PIVALATE%20HYDRATE
https://www.rsc.org/suppdata/sc/c3/c3sc50310k/c3sc50310k.pdf
https://www.rsc.org/suppdata/sc/c3/c3sc50310k/c3sc50310k.pdf
https://www.rsc.org/suppdata/sc/c3/c3sc50310k/c3sc50310k.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b116614?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Gently heat the crucible with a Bunsen burner, with the lid slightly ajar to allow water vapor to

escape.

After an initial period of gentle heating, increase the heat to ensure all water of hydration is

driven off.

Allow the crucible and its contents to cool to room temperature in a desiccator to prevent

reabsorption of moisture.

Weigh the cooled crucible, lid, and anhydrous sodium pivalate.

The difference in mass before and after heating corresponds to the mass of water lost.

From the mass of water and the mass of the anhydrous salt, the molar ratio of water to

anhydrous sodium pivalate can be calculated, thus determining the formula of the hydrate.

Determination of Solubility
The solubility of sodium pivalate hydrate in water can be determined by preparing a saturated

solution.

Procedure:

Add an excess amount of sodium pivalate hydrate to a known volume of deionized water in a

flask.

Stir the mixture at a constant temperature for a sufficient period to ensure that equilibrium is

reached and a saturated solution is formed.

Once saturated, allow any undissolved solid to settle.

Carefully withdraw a known volume of the clear supernatant.

Evaporate the solvent from the withdrawn sample and accurately weigh the remaining solid

residue.

The solubility can then be expressed in terms of grams of solute per 100 mL of solvent at the

specified temperature.
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Thermal Analysis (TGA/DSC)
Thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC) provide

information on the thermal stability and phase transitions of the material. While specific

TGA/DSC data for sodium pivalate hydrate is not readily available in the reviewed literature, a

general procedure for its analysis is as follows:

Procedure:

Calibrate the TGA and DSC instruments according to the manufacturer's instructions.

Place a small, accurately weighed sample of sodium pivalate hydrate into an appropriate

sample pan (e.g., aluminum or platinum).

Place the sample pan and a reference pan in the instrument.

Heat the sample at a controlled rate (e.g., 10 °C/min) under a controlled atmosphere (e.g.,

nitrogen or air).

Record the mass loss as a function of temperature (TGA) and the heat flow into or out of the

sample relative to the reference (DSC).

The TGA curve will show mass loss steps corresponding to dehydration and decomposition.

The DSC curve will show endothermic or exothermic peaks associated with these events, as

well as melting.

Visualizations
The following diagrams illustrate the synthesis of sodium pivalate and its applications.
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Caption: Workflow for the synthesis of sodium pivalate.
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Caption: Applications of sodium pivalate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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